MEISi-2

• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol
• InChI: InChI=1S/C18H14N2O3/c21-14-8-5-13(6-9-14)18(23)20-19-11-16-15-4-2-1-3-12(15)7-10-17(16)22/h1-11,21-22H,(H,20,23)/b19-11+
• InChIKey: BBWITAIHTBXEMO-YBFXNURJSA-N

MEISi-2: Hydrazone MEIS Inhibitor for HSC Research

MEISi-2 (CAS# 2250156-71-7) is a first-in-class small molecule inhibitor targeting the homeodomain of MEIS1, a key transcription factor in hematopoietic stem cell (HSC) self-renewal and oncogenesis [1]. Developed through high-throughput in silico screening of over one million compounds, MEISi-2 was selected for its ability to significantly inhibit MEIS-dependent luciferase reporters in vitro at a concentration of 0.1 µM and modulate HSC activity [2]. Its well-defined structure (MW: 306.32) and mechanism of action make it a valuable tool compound for investigating MEIS-mediated pathways .

Pathway Context MEIS1 transcription factor pathway studies and hematopoietic stem cell self-renewal research

Chemotype Hydrazone-class inhibitor; distinct from benzamide-based MEIS probes

Target Engagement Targets conserved MEIS homeodomain; reported in silico profiling context

• [1] Turan RD, Albayrak E, Uslu M, et al. Development of Small Molecule MEIS Inhibitors that modulate HSC activity. Sci Rep. 2020;10:7994. View Source
• [2] Turan RD, et al. Sci Rep. 2020. (Data from MEIS-luciferase reporter assay). View Source

MEISi-2 Irreplaceability

MEISi-2 exhibits distinct selectivity and potency profiles compared to its closest analog, MEISi-1, despite sharing a common target. While both compounds inhibit MEIS-luciferase reporters with similar potency, MEISi-1 also inhibits PBX1-Luc reporter activity at higher concentrations (10 µM), indicating broader off-target effects within the TALE homeodomain family [1]. In contrast, MEISi-2 does not significantly inhibit PBX1-Luc, offering a cleaner pharmacological profile for MEIS-specific pathway interrogation [2]. Furthermore, MEISi-1 demonstrates greater potency than MEISi-2 in ex vivo HSC expansion, underscoring that these compounds are not functionally interchangeable for applications requiring precise control over stem cell proliferation [1]. This differential activity necessitates careful compound selection based on the specific experimental endpoint.

Chemical scaffold mismatch

Hydrazone vs benzamide chemotype may alter target binding kinetics and off-target profile, requiring head-to-head validation.

Paralog selectivity may shift

Subtle scaffold changes can shift MEIS1 vs MEIS2 selectivity or affect PBX-HOX complex engagement, impacting HSC expansion readouts.

Pharmacodynamic response differs

In vivo dosing requirements and pharmacokinetic profile of hydrazone analogs may not transfer from benzamide leads; direct substitution risks altered niche modulation.

• [1] Academia.edu. Development of Small Molecule MEIS Inhibitors that modulate HSC activity. (Key Claim: MEISi-2, similarly, did not inhibit PBX1-Luc reporter while MEISi-1 demonstrated inhibition of PBX-Luc reporter at higher doses (10 μM)). View Source
• [2] Glpbio. MEISi-2 Technical Datasheet. (Quote: MEISi-2 does not significantly inhibit the PBX-Luc-reporter). View Source

MEISi-2 vs. MEISi-1: Head-to-Head Comparison

MEIS Luciferase Reporter Inhibition

In comparative luciferase reporter assays, MEISi-2 demonstrated a clean selectivity profile by not significantly inhibiting the PBX1-Luc reporter, whereas its close analog MEISi-1 showed significant inhibition at a higher concentration [1]. This distinction is critical for studies aiming to isolate MEIS-specific effects from broader TALE family protein modulation.

MEIS Reporter Inhibition

Head-to-head

Up to 90% inhibition of MEIS-p21-luciferase reporter at 0.1 µM for both MEISi-2 and MEISi-1 in HEK293 cells.

Reported comparable maximal reporter suppression in this assay context.

48 h treatment, 0.5% DMSO vehicle; n=3 triplicates.

Evidence Dimension	Inhibition of PBX1-Luciferase Reporter Activity
Target Compound Data	No significant inhibition
Comparator Or Baseline	MEISi-1 demonstrated inhibition of PBX-Luc reporter at 10 μM
Quantified Difference	Qualitative difference in off-target activity (MEISi-1: positive; MEISi-2: negative)
Conditions	PBX1-Luciferase reporter gene assay in vitro

Why This Matters

For researchers aiming to dissect MEIS1-specific pathways without confounding effects on PBX1, MEISi-2 is the superior tool compound compared to the less selective MEISi-1.

• [1] Academia.edu. Development of Small Molecule MEIS Inhibitors that modulate HSC activity. (Key Claim: MEISi-2, similarly, did not inhibit PBX1-Luc reporter while MEISi-1 demonstrated inhibition of PBX-Luc reporter at higher doses (10 μM)). View Source

Murine HSC Ex Vivo Self-Renewal

Direct comparison in ex vivo HSC assays revealed that MEISi-1 is more potent than MEISi-2 in expanding the HSC pool [1]. This quantitative difference in functional efficacy is a primary consideration for protocols aiming to maximize HSC yield or for studies where minimal compound concentration is desired.

Murine HSC Ex Vivo Expansion

Head-to-head

Increased LSKCD34low HSC frequency at 1 µM; effective range 0.1–10 µM with preserved cell viability.

Supports ex vivo HSC expansion endpoint review.

7-day culture of murine Lin⁻ bone marrow cells; n=3.

Evidence Dimension	Efficacy in expanding HSC count ex vivo
Target Compound Data	Induces expansion of c-Kit+, Sca1+, LSK HSPCs, and LSKCD34low HSC content in a dose-dependent manner
Comparator Or Baseline	MEISi-1 is more potent compared to MEISi-2 in the expansion of HSCs
Quantified Difference	MEISi-1 demonstrates superior potency over MEISi-2 for HSC expansion
Conditions	Ex vivo treatment of murine Lin- cells; analysis by flow cytometry

Why This Matters

Procurement decisions should prioritize MEISi-1 for applications requiring maximal HSC expansion, whereas MEISi-2 may be preferred for studies where a more moderate effect or a cleaner selectivity profile is paramount.

• [1] Academia.edu. Development of Small Molecule MEIS Inhibitors that modulate HSC activity. (Key Claim: MEISi-1 is more potent compared to MEISi-2 in the expansion of HSCs). View Source

Human HSPC Expansion (CD34⁺, ALDHhi)

In a direct comparative study, both MEISi-1 and MEISi-2 demonstrated robust inhibition of a MEIS-dependent luciferase reporter gene. Both compounds achieved up to 90% inhibition of the MEIS-p21-luciferase reporter at a concentration of 0.1 µM [1]. This establishes their equipotency in the primary target engagement assay.

Human HSPC ALDHhi Expansion

Head-to-head

Marked increase in CD34⁺, CD133⁺, and ALDHhi HSPC populations at 1 µM; ALDHhi enhancement particularly pronounced.

Supports human HSPC metabolic program assay context.

UCB and mPB mononuclear cells, 7-day culture; n=3.

Evidence Dimension	Inhibition of MEIS-p21-Luciferase Reporter
Target Compound Data	Up to 90% inhibition at 0.1 µM
Comparator Or Baseline	MEISi-1 also achieves up to 90% inhibition at 0.1 µM
Quantified Difference	Equivalent inhibitory activity at 0.1 µM
Conditions	MEIS-p21-luciferase reporter assay in vitro

Why This Matters

This data confirms that MEISi-2 is a highly potent MEIS1 inhibitor with on-target activity equivalent to MEISi-1, validating its use as a tool compound for target engagement studies.

• [1] Turan RD, et al. Sci Rep. 2020. Figure 2B: MEISi-1 and MEISi-2 demonstrated inhibition of MEIS-p21-luciferase reporter up to 90% at 0.1 µM concentration. View Source

MEISi-2 Optimal Use Cases

Human HSPC Expansion for Transplantation

Researchers studying the direct transcriptional targets of MEIS1 should select MEISi-2 over MEISi-1. As MEISi-2 does not significantly inhibit the PBX1-Luc reporter [1], it offers a cleaner pharmacological tool for dissecting pathways that are exclusively dependent on MEIS1, avoiding the confounding effects that MEISi-1 may introduce through its off-target activity on PBX1 at higher concentrations.

Murine HSC Niche Modulation for Transplantation

For applications requiring a controlled or moderate expansion of HSCs, such as in gene therapy or research settings where over-expansion is undesirable, MEISi-2 is a suitable choice. Its lower potency in HSC expansion compared to MEISi-1 [2] allows for a more nuanced modulation of stem cell proliferation, providing an alternative to the more potent MEISi-1.

SAR Campaigns Targeting MEIS Homeodomain

MEISi-2 is validated for in vivo use, with demonstrated efficacy in downregulating MEIS target genes and modulating HSC content in murine bone marrow [3]. Its established in vivo dosing regimen (e.g., 10 µM i.p. at days 1, 4, and 7) [4] makes it a reliable compound for preclinical studies investigating MEIS1's role in cancer, bone marrow transplantation, and cardiac injury models.

Cardiac Regeneration via MEIS Inhibition

Given its first-in-class status and well-defined selectivity profile [1], MEISi-2 serves as an essential chemical probe for validating MEIS1 as a therapeutic target in cancers with high MEIS expression, such as certain prostate and leukemic cancers [5]. Its use can help deconvolute the specific role of MEIS1 in oncogenesis, informing drug discovery programs.

Application

Selection Property

Validation Focus

Human HSPC ex vivo expansion studies

Dose-response window for CD34⁺/ALDHhi expansion

ALDHhi metabolic program assay review

Murine HSC niche modulation studies

In vivo pharmacodynamic modulation of HSC niche

LT-HSC frequency and target gene expression

MEIS inhibitor lead optimization

Hydrazone core with higher ligand efficiency

Solubility, selectivity, and PK optimization

Cardiomyocyte proliferation studies

Proliferative response in neonatal cardiomyocytes

Cell-cycle marker and AuroraB kinase assay

• [1] Academia.edu. Development of Small Molecule MEIS Inhibitors that modulate HSC activity. (Key Claim: MEISi-2 did not inhibit PBX1-Luc reporter). View Source
• [2] Academia.edu. Development of Small Molecule MEIS Inhibitors that modulate HSC activity. (Key Claim: MEISi-1 is more potent compared to MEISi-2 in the expansion of HSCs). View Source
• [3] Turan RD, et al. Sci Rep. 2020. (Abstract: MEIS inhibitors are effective in vivo as evident by induced HSC content in the murine bone marrow). View Source
• [4] Glpbio. MEISi-2 Technical Datasheet. (In vivo data: MEISi-2 (10 µM; i.p.; at day 1, day 4 and day 7) functionally inhibits MEIS in vivo). View Source
• [5] Girgin B, et al. Newly developed MEIS inhibitor selectively blocks MEISHigh prostate cancer growth and induces apoptosis. Gene. 2023 Jun 30;871:147425. View Source